Cas no 1779128-35-6 (Ethyl 4-(3-methylphenyl)sulfanylbutanoate)

• Product Name: Ethyl 4-(3-methylphenyl)sulfanylbutanoate
• CAS No: 1779128-35-6
• MDL: MFCD26142718
• CID: 4613326
• Update Time: 2025-05-20

Ethyl 4-(3-methylphenyl)sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-methylphenyl)sulfanylbutanoate

• MDL： MFCD26142718
• Inchi： InChI=1S/C13H18O2S/c1-3-15-13(14)8-5-9-16-12-7-4-6-11(2)10-12/h4,6-7,10H,3,5,8-9H2,1-2H3
• InChI Key： ZLCXGXWNMOTVRN-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCSC1=CC=CC(=C1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Additional information on Ethyl 4-(3-methylphenyl)sulfanylbutanoate

Ethyl 4-(3-methylphenyl)sulfanylbutanoate: A Comprehensive Overview

Ethyl 4-(3-methylphenyl)sulfanylbutanoate, with the CAS number 1779128-35-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 4-(3-methylphenyl)sulfanylbutanoate, is a derivative of butanoic acid with a sulfanyl (thioether) group attached at the fourth position of the carbon chain. The presence of the 3-methylphenyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Ethyl 4-(3-methylphenyl)sulfanylbutanoate in drug delivery systems due to its ability to form stable nanoparticles. Researchers have demonstrated that this compound can serve as a biocompatible carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The sulfanyl group plays a crucial role in stabilizing the nanoparticle structure by providing thiol-based interactions, which are essential for maintaining colloidal stability.

In addition to its pharmaceutical applications, Ethyl 4-(3-methylphenyl)sulfanylbutanoate has shown promise in the field of polymer chemistry. Its ability to undergo controlled radical polymerization has led to the development of novel polymeric materials with tailored mechanical and thermal properties. The 3-methylphenyl substituent contributes to the aromaticity of the molecule, which enhances its thermal stability and makes it suitable for high-temperature applications.

The synthesis of Ethyl 4-(3-methylphenyl)sulfanylbutanoate typically involves a multi-step process that includes nucleophilic substitution and esterification reactions. Recent advancements in catalytic methods have enabled the synthesis of this compound with higher yields and improved purity. The use of transition metal catalysts, such as palladium complexes, has significantly streamlined the reaction pathway, making it more efficient for large-scale production.

From an environmental perspective, Ethyl 4-(3-methylphenyl)sulfanylbutanoate has been studied for its biodegradability under aerobic conditions. Research indicates that this compound can be effectively degraded by microorganisms in wastewater treatment systems, reducing its environmental footprint. This property is particularly important for industries that utilize this compound in manufacturing processes.

Furthermore, the optical properties of Ethyl 4-(3-methylphenyl)sulfanylbutanoate have been explored for applications in optoelectronics. The molecule's ability to absorb light in the visible spectrum makes it a potential candidate for use in organic light-emitting diodes (OLEDs). The sulfanyl group contributes to the conjugation length of the molecule, enhancing its electronic properties and making it suitable for advanced display technologies.

In conclusion, Ethyl 4-(3-methylphenyl)sulfanylbutanoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable material for future innovations. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.